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A Comparative Analysis of Biodiversity in
Chinnar and Adjoining Sanctuaries

A comprehensive comparative analysis reveals the unique biodiversity signatures of four vital
protected areas in the Western Ghats: Chinnar Wildlife Sanctuary, Parambikulam Tiger
Reserve, Indira Gandhi Wildlife Sanctuary and National Park (Anamalai Tiger Reserve), and
Eravikulam National Park. This guide synthesizes available data on the faunal and floral
diversity of these contiguous sanctuaries, providing a quantitative overview for researchers,
scientists, and conservation professionals.

Quantitative Biodiversity Overview

The following tables summarize the species richness across major taxonomic groups for each
sanctuary, based on available data.

Table 1: Faunal Diversity Comparison
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. Indira Gandhi
Chinnar . o .
o Parambikulam Wildlife Eravikulam
Taxon Wildlife ) .
Tiger Reserve Sanctuary & National Park
Sanctuary .
National Park
Mammals 34[1][2] 49[3][41[5] 51[6] 26[7][8]
Birds 245[1][2] 336[3] >250[9] 132[7][10]
Reptiles 52[11][12] 70[3] Not specified Not specified
Amphibians 22[1]12] 34[3] >19 19[7][13]
Fishes 42[1][2] 81[3] Not specified Not specified
Butterflies >240[2] 273[14] 315[9] 101[7][10]
Insects >240[1] 1049[3] Not specified Not specified

Table 2: Floral Diversity Comparison

Sanctuary

Number of Flowering Plant
Species

Dominant Vegetation
Types

Chinnar Wildlife Sanctuary

~1000[15]

Dry deciduous forests, thorny
scrub forests, grasslands,
riparian forests[1][2][11]

Parambikulam Tiger Reserve

1835[3]

Evergreen forests, moist
deciduous forests, dry

deciduous forests, shola
forests, grasslands[3][16]

Indira Gandhi Wildlife
Sanctuary & NP

Not specified

Dry deciduous, moist
deciduous, semi-evergreen,
evergreen forests, montane

shola-grasslands[6]

Eravikulam National Park

>750[7]

Shola-grassland ecosystem,
grasslands, shrublands,
forests[7][13][17][18]

© 2025 BenchChem. All rights reserved.

Tech Support


https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://roundglasssustain.com/habitats/parambikulam-tiger-reserve
https://vajiramandravi.com/current-affairs/parambikulam-tiger-reserve/
https://zoosprint.org/index.php/zp/article/download/4877/4307
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://www.incredibleindia.gov.in/en/kerala/munnar/eravikulam-national-park
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
http://wildlife-of-india.mapunitygroups.com/link/national-parks/indira-gandhi-national-park
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://timesofindia.indiatimes.com/travel/destinations/8-reasons-why-eravikulam-national-park-in-kerala-is-perfect-for-eco-conscious-travelers/photostory/116758191.cms
https://en.wikipedia.org/wiki/Chinnar_Wildlife_Sanctuary
https://dreamlandmunnar.in/chinnar-wildlife-sanctuary/
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://en.wikipedia.org/wiki/Eravikulam_National_Park
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://www.thehindu.com/news/national/kerala/parambikulam-tiger-reserve-adds-15-new-species-to-its-biodiversity-checklist/article69230515.ece
http://wildlife-of-india.mapunitygroups.com/link/national-parks/indira-gandhi-national-park
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://timesofindia.indiatimes.com/travel/destinations/8-reasons-why-eravikulam-national-park-in-kerala-is-perfect-for-eco-conscious-travelers/photostory/116758191.cms
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://forest.kerala.gov.in/images/flash/chinnarwls.pdf
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://en.wikipedia.org/wiki/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://www.insightsonindia.com/2025/02/18/parambikulam-tiger-reserve/
https://zoosprint.org/index.php/zp/article/download/4877/4307
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://en.wikipedia.org/wiki/Eravikulam_National_Park
https://www.indianholiday.com/wildlife-india/eravikulam/flora.html
https://unacademy.com/content/ssc/study-material/general-awareness/eravikulam-national-park/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

Methodologies for Biodiversity Assessment

The data presented in this guide are compiled from various sources, including official
government publications, research articles, and established conservation organizations. The
methodologies employed in the original biodiversity surveys, while not detailed in the available
literature, typically involve a combination of techniques standard to ecological field research.
These methods are presumed to include:

e Line Transects and Point Counts: Systematically walking predetermined routes (transects) or
observing from fixed points to record sightings and vocalizations of mammals and birds.

o Camera Trapping: Deployment of motion-activated cameras to capture images of elusive
and nocturnal animals, particularly carnivores.

» Herpetofaunal Surveys: Active searching in various habitats (e.g., under logs, along streams)
and opportunistic sightings to document reptile and amphibian species.

o Netting and Trapping: Use of mist nets for birds and butterflies, and light traps for insects, to

capture and identify species.

o Vegetation Analysis: Establishment of quadrats and plots to systematically sample and
identify plant species and characterize vegetation structure.

Inter-Sanctuary Connectivity and Ecological
Significance

The geographical proximity and contiguous nature of these four protected areas create a large,
interconnected landscape that is crucial for the long-term survival of wide-ranging species like
elephants and tigers. This contiguity facilitates genetic exchange and seasonal movements of
wildlife. The diagram below illustrates the spatial relationship and ecological linkage between

these sanctuaries.
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Geographical and ecological linkages between the sanctuaries.

Comparative Discussion

Chinnar Wildlife Sanctuary stands out for its unique location in the rain shadow region of the
Western Ghats, resulting in a predominantly dry and thorny scrub forest ecosystem.[1][2][11]
This distinct habitat supports a unique assemblage of fauna, including the endangered Grizzled
Giant Squirrel.[15][19] It is also notable for being the only rehabilitation center for the Indian
Star Tortoise in India.[11][12]

Parambikulam Tiger Reserve exhibits a remarkable diversity of both flora and fauna, with a
significantly higher number of recorded species across most taxa compared to the other
sanctuaries.[3][20][21] Its varied habitats, ranging from evergreen to dry deciduous forests,
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contribute to this high biodiversity.[3][16] The reserve is particularly important for its population
of tigers and gaurs.[4][20]

Indira Gandhi Wildlife Sanctuary and National Park, contiguous with Parambikulam, also
harbors a rich variety of life. It is especially noted for its high diversity of butterflies.[9] The
sanctuary encompasses a wide range of forest types, similar to Parambikulam, and is a critical
habitat for large mammals.[6][22][23][24]

Eravikulam National Park is characterized by its unique high-altitude shola-grassland
ecosystem.[13][17][18] This habitat is crucial for the survival of the endemic and endangered
Nilgiri Tahr, holding the largest viable population of this species.[7][8][10] The park is also
famous for the mass flowering of the Neelakurinji (Strobilanthes kunthiana), which occurs once
every twelve years.[8][17]

In conclusion, while all four sanctuaries are integral parts of the Western Ghats biodiversity
hotspot, they each possess distinct ecological characteristics and conservation significance.
Chinnar's dry forests, Parambikulam's overall species richness, Indira Gandhi's butterfly
diversity, and Eravikulam's specialized shola-grassland ecosystem collectively contribute to the
immense biological value of this landscape. Understanding these individual and comparative
strengths is vital for targeted research and effective conservation management in the region.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. blogmedia.testbook.com [blogmedia.testbook.com]
. grokipedia.com [grokipedia.com]

. ntca.gov.in [ntca.gov.in]

. roundglasssustain.com [roundglasssustain.com]

. Parambikulam Tiger Reserve, Rivers, Flora, Fauna [vajiramandravi.com]

°
[02] 1 EaN w N -

. zoosprint.org [zoosprint.org]

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://www.insightsonindia.com/2025/02/18/parambikulam-tiger-reserve/
https://roundglasssustain.com/habitats/parambikulam-tiger-reserve
https://en.wikipedia.org/wiki/Parambikulam_Tiger_Reserve
http://wildlife-of-india.mapunitygroups.com/link/national-parks/indira-gandhi-national-park
https://zoosprint.org/index.php/zp/article/download/4877/4307
https://www.tamilnadutourism.com/wildlife/indira-gandhi-wildlife.php
https://www.indianetzone.com/indira_gandhi_wildlife_sanctuary
https://tiruppur.nic.in/tourist-place/indira-gandhi-wild-life-sanctuary/
https://en.wikipedia.org/wiki/Eravikulam_National_Park
https://www.indianholiday.com/wildlife-india/eravikulam/flora.html
https://unacademy.com/content/ssc/study-material/general-awareness/eravikulam-national-park/
https://munnartravelguide.com/the-biodiversity-of-eravikulam-national-park/
https://www.incredibleindia.gov.in/en/kerala/munnar/eravikulam-national-park
https://timesofindia.indiatimes.com/travel/destinations/8-reasons-why-eravikulam-national-park-in-kerala-is-perfect-for-eco-conscious-travelers/photostory/116758191.cms
https://www.incredibleindia.gov.in/en/kerala/munnar/eravikulam-national-park
https://www.indianholiday.com/wildlife-india/eravikulam/flora.html
https://www.benchchem.com/product/b1253212?utm_src=pdf-body
https://www.benchchem.com/product/b1253212?utm_src=pdf-custom-synthesis
https://blogmedia.testbook.com/blog/wp-content/uploads/2022/07/chinnar-wildlife-sanctuary-.docx-google-docs-dfeb01cc.pdf
https://grokipedia.com/page/Chinnar_Wildlife_Sanctuary
https://ntca.gov.in/assets/uploads/briefnote/parambikulam.pdf
https://roundglasssustain.com/habitats/parambikulam-tiger-reserve
https://vajiramandravi.com/current-affairs/parambikulam-tiger-reserve/
https://zoosprint.org/index.php/zp/article/download/4877/4307
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Validation & Comparative

Check Availability & Pricing

7. The Biodiversity of Eravikulam National Park - Munnar Travel Guide
[munnartravelguide.com]

8. Visit the Eravikulam National Park Munnar | Incredible India [incredibleindia.gov.in]

9. Wildlife of India on Mapunity Groups - collect and share map-linked data. [wildlife-of-
india.mapunitygroups.com]

10. timesofindia.indiatimes.com [timesofindia.indiatimes.com]
11. Chinnar Wildlife Sanctuary - Wikipedia [en.wikipedia.org]
12. dreamlandmunnar.in [dreamlandmunnar.in]

13. Eravikulam National Park - Wikipedia [en.wikipedia.org]
14. thehindu.com [thehindu.com]

15. forest.kerala.gov.in [forest.kerala.gov.in]

16. Parambikulam Tiger Reserve Records 15 New Species in Faunal Survey
[insightsonindia.com]

17. indianholiday.com [indianholiday.com]

18. Eravikulam National Park [unacademy.com]

19. Fauna, Chinnar Wildlife Sanctuary, Munnar, Idukki, Kerala, India [keralatourism.org]
20. Parambikulam Tiger Reserve - Wikipedia [en.wikipedia.org]

21. southindiatoursandtravels.com [southindiatoursandtravels.com]

22. Indira Gandhi Wildlife, Chennai Tours and Packages: Best Time To Visit | tamilnadu
tourism [tamilnadutourism.com]

23. indianetzone.com [indianetzone.com]

24. Indira Gandhi Wild Life Sanctuary | Tiruppur District, Government of Tamil Nadu | Textile
City | India [tiruppur.nic.in]

To cite this document: BenchChem. [Comparative analysis of biodiversity between Chinnar
and nearby sanctuaries.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1253212#comparative-analysis-of-biodiversity-
between-chinnar-and-nearby-sanctuaries]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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